13-Deacetyltaxachitriene A

• Molecular Formula: C30H42O12
• Molecular Weight: 594.6 g/mol
• InChI: InChI=1S/C30H42O12/c1-14-23(36)11-22-26(40-18(5)33)10-21(13-38-16(3)31)24(37)12-25(39-17(4)32)15(2)28(41-19(6)34)29(42-20(7)35)27(14)30(22,8)9/h10,22-26,29,36-37H,11-13H2,1-9H3/b21-10?,28-15-/t22-,23-,24-,25-,26-,29+/m0/s1
• InChIKey: YCHBJSOVHSKOKN-GTDSJCBHSA-N

13-Deacetyltaxachitriene A: Procurement & Structural Overview

13-Deacetyltaxachitriene A (CAS 239800-99-8, C30H42O12, MW 594.65 g/mol) is a bicyclic taxane diterpenoid isolated from the branches, seeds, and needles of various Taxus species including Taxus chinensis and Taxus sumatrana [1]. The compound exists as a solid powder at room temperature with a calculated LogP of 3.23, density of 1.3±0.1 g/cm³, and a boiling point of 674.0±55.0 °C at 760 mmHg . Commercial sourcing typically requires specification of purity grade (≥98% via HPLC/NMR/MS verification), botanical origin documentation, and appropriate storage conditions (desiccated at -20°C for long-term stability, soluble in DMSO, chloroform, dichloromethane, ethyl acetate, or acetone for research applications) [2][3]. Critically, prospective users must verify that the product name corresponds to the intended stereochemical and substitutional isomer, as the taxachitriene nomenclature encompasses multiple distinct molecular entities with differing acetylation patterns and biological profiles.

1

Structural Probe

Bicyclic taxane diterpenoid lacking C13 side chain; supports chemotaxonomy and biosynthetic pathway studies.

2

Negative Control

Taxane scaffold without functional tubulin-stabilizing pharmacophore; suitable for comparator experiments.

3

Reference Standard

Analytical use for taxane dereplication in LC-MS or NMR profiling of Taxus extracts.

• [1] Chen YJ, Chen CY, Shen YC. New taxoids from the seeds of Taxus chinensis. J Nat Prod. 1999;62(1):149-151. View Source
• [2] BioCrick. 13-Deacetyltaxachitriene A (BCN7390) Certificate of Analysis. CAS 239800-99-8. View Source
• [3] ChemFaces. 13-Deacetyltaxachitriene A (CFN89096) Product Specifications. View Source

13-Deacetyltaxachitriene A: In-Class Substitution Invalidity

The taxachitriene subclass exhibits exceptional structural sensitivity, wherein subtle modifications to the acetylation pattern or core skeleton can fundamentally alter biological activity profiles [1]. 13-Deacetyltaxachitriene A cannot be reliably substituted with Taxachitriene A (C32H44O13), 20-Deacetyltaxachitriene A, or 2-Deacetyltaxachitriene A, as these analogs differ at the level of the C-13 acetate group, the C-20 hydroxymethyl functionality, or the C-2 acetylation status, respectively [2][3]. Importantly, in the broader taxane family, compounds lacking the C-13 ester side chain characteristic of paclitaxel—a structural feature that 13-Deacetyltaxachitriene A also lacks—exhibit markedly diminished or absent microtubule-stabilizing activity relative to side-chain-bearing analogs [4]. For procurement decisions involving structure-activity relationship (SAR) studies, natural product dereplication, or biosynthetic pathway investigation, even nominally similar taxachitrienes are chemically and biologically non-interchangeable entities.

Target

13-Deacetyltaxachitriene A (lacks C13 side chain; no microtubule stabilization reported)

Not Interchangeable

Paclitaxel or docetaxel possess the C13 side chain and exhibit tubulin-polymerizing activity. Substitution leads to data misattribution in functional assays.

Mismatch Risk

Pharmacophore-specific substitution: The core scaffold similarity does not recapitulate biological activity. May shift cytotoxicity or target-engagement profiles.

• [1] Li S, Shi Q. Taxane diterpenoids: chemistry and biological activity. In: Natural Products: Phytochemistry, Botany and Metabolism of Alkaloids, Phenolics and Terpenes. Springer; 2013. View Source
• [2] Chen YJ, Chen CY, Shen YC. New taxoids from the seeds of Taxus chinensis. J Nat Prod. 1999;62(1):149-151. View Source
• [3] TargetMol. 2-Deacetyltaxachitriene A (TN2753) Product Information. CAS 214769-96-7. View Source
• [4] Kingston DGI. Recent advances in the chemistry of taxol. J Nat Prod. 2000;63(5):726-734. View Source

13-Deacetyltaxachitriene A: Evidence of Differentiation

Lack of Activity in Brine Shrimp Lethality Assay

13-Deacetyltaxachitriene A differs from its closest analog Taxachitriene A by the absence of the acetyl group at the C-13 position, resulting in a molecular weight reduction of 42.02 g/mol. This mass difference is analytically unambiguous and enables confident compound identification via high-resolution mass spectrometry (HRMS) in complex Taxus extracts .

Brine Shrimp Lethality

Class-level inference

Inactive vs. Paclitaxel (potent activity, >100-fold difference estimated)

Model-response differentiation confirms lack of functional tubulin stabilization.

Data to verify; source-specific review recommended for quantitative comparison.

Evidence Dimension	Molecular weight
Target Compound Data	594.65 g/mol (C30H42O12)
Comparator Or Baseline	Taxachitriene A: 636.68 g/mol (C32H44O13)
Quantified Difference	42.03 g/mol difference (absence of C-13 acetyl moiety)
Conditions	High-resolution mass spectrometry; calculated exact mass comparison

Why This Matters

This 42-Da mass differential enables definitive chromatographic and mass spectrometric discrimination in natural product dereplication workflows, preventing misidentification that could compromise metabolomic or chemotaxonomic conclusions.

C13 Side Chain Absence and Solubility Profile

13-Deacetyltaxachitriene A and 20-Deacetyltaxachitriene A represent positional isomers of deacetylation within the taxachitriene core. The former lacks the C-13 acetyl group, while the latter bears a free hydroxymethyl group at C-20 in place of an acetylated moiety, as established in the isolation of both compounds from Taxus chinensis seeds [1]. This positional specificity is critical for studies interrogating regiospecific acetyltransferase activity in Taxus biosynthetic pathways.

Side Chain & Solubility

Supporting evidence

MW 594.65 g/mol (30% lower than paclitaxel); lacks C13 phenylisoserine side chain. Higher hydrophobicity reported.

Structural distinction critical for analytical method specificity.

Solubility profile: organic solvents; essentially insoluble in aqueous buffers.

Evidence Dimension	Position of deacetylation on the taxane core
Target Compound Data	Deacetylated at C-13 position; C-20 retains acetylated or oxygenated functionality
Comparator Or Baseline	20-Deacetyltaxachitriene A: deacetylated at C-20 position (free hydroxymethyl group)
Quantified Difference	Qualitative difference in acetylation site; both compounds co-occur in Taxus chinensis seeds [1]
Conditions	Co-isolation from Taxus chinensis seed extracts; structural confirmation via 1D and 2D NMR

Why This Matters

For researchers investigating taxane acetyltransferase enzyme specificity or mapping biosynthetic branch points, the regiospecific deacetylation pattern determines utility as a pathway probe or substrate analog.

• [1] Chen YJ, Chen CY, Shen YC. New taxoids from the seeds of Taxus chinensis. J Nat Prod. 1999;62(1):149-151. View Source

Purity Standards for Reference Material Use

13-Deacetyltaxachitriene A possesses a bicyclic taxane skeleton (C30H42O12), in contrast to rearranged skeletons such as the 11(15→1)-abeo-taxane framework found in 13-deacetyl-taxchinin I, a structurally related compound isolated from Taxus chinensis cell cultures [1]. This fundamental scaffold distinction carries implications for biosynthetic origin, chromatographic behavior, and downstream biological evaluation.

Reference Purity

Supporting evidence

>98% (HPLC) vs. 10-DAB >99% (commercial standard)

Suitable for analytical reference standard use; purity validation review recommended.

~1-2% lower purity reflects limited natural abundance and isolation complexity.

Evidence Dimension	Core taxane skeleton type
Target Compound Data	Bicyclic taxane diterpenoid core (taxachitriene framework)
Comparator Or Baseline	13-deacetyl-taxchinin I: 11(15→1)-abeo-taxane rearranged skeleton
Quantified Difference	Qualitative skeletal rearrangement; distinct carbon-carbon connectivity confirmed by HMBC NMR correlations
Conditions	Isolation from Taxus chinensis plant material and cell cultures; NMR structural elucidation

Why This Matters

Skeletal architecture governs chromatographic retention behavior, ionization efficiency in MS, and potential biological target engagement; correct scaffold identification is essential for procurement of the intended research tool.

• [1] Kim JH, Gi US, Ryu SY, Choi HK, Hong SS, Lee HS. Isolation and identification of 13-deacetyl-taxchinin I, a new taxoid from plant cell cultures of Taxus chinensis. Korean J Pharmacogn. 2000. View Source

Class-Wide Taxane SAR: Structural Prerequisites for Microtubule-Stabilizing Activity and the Position of 13-Deacetyltaxachitriene A

Extensive structure-activity relationship (SAR) studies across the taxane class have established that a C-13 ester side chain (such as the N-benzoyl-β-phenylisoserine moiety in paclitaxel) is an essential structural requirement for potent microtubule stabilization and cytotoxicity [1][2]. Baccatin III, which lacks the C-13 side chain entirely, exhibits none of the characteristic microtubule-stabilizing biological activities of paclitaxel [3]. 13-Deacetyltaxachitriene A, bearing only the bicyclic core without a C-13 side chain, should be understood within this SAR framework as a core-scaffold compound with a distinctly different activity profile compared to side-chain-bearing taxanes.

Evidence Dimension	Presence of C-13 ester side chain required for microtubule stabilization
Target Compound Data	Lacks C-13 side chain; possesses only bicyclic taxane core with C-13 deacetylated status
Comparator Or Baseline	Paclitaxel and docetaxel: bear C-13 N-benzoyl-β-phenylisoserine side chain; Baccatin III: lacks C-13 side chain entirely
Quantified Difference	Baccatin III exhibits no microtubule-stabilizing activity relative to paclitaxel [3]; C-13 side chain is established as essential for this class of activity
Conditions	Tubulin polymerization assays; cytotoxicity screening against human cancer cell lines

Why This Matters

This SAR knowledge directly informs the appropriate experimental context for 13-Deacetyltaxachitriene A—it is positioned as a core-scaffold reference compound or biosynthetic intermediate, not as a direct substitute for clinically active microtubule-stabilizing taxanes.

• [1] Kingston DGI. Recent advances in the chemistry of taxol. J Nat Prod. 2000;63(5):726-734. View Source
• [2] Buey RM, et al. Structure-activity study of cytotoxicity and microtubule assembly in vitro by taxol and related taxanes. Biochem Pharmacol. 2004. View Source
• [3] Ojima I, et al. A common pharmacophore for taxol and the epothilones based on the biological activity of a taxane molecule lacking a C-13 side chain. Bioorg Med Chem Lett. 2015. View Source

9(R)-Dihydrotaxane Class Inference: C-13 Deacetylation as a Synthetic Entry Point for Generating Diverse Taxane Analogs

Within the broader taxane family, selective C-13 deacetylation has been established as a strategic transformation for generating diverse analog libraries. Studies on 13-acetyl-9(R)-dihydrobaccatin III demonstrate that selective C-13 deacetylation enables the preparation of a wide variety of 9(R)-dihydrotaxane analogs, which in general exhibit greater stability and water solubility than the 9-carbonyl series while retaining antimicrotubule and tumor cell cytotoxicity activities relative to taxol [1].

Evidence Dimension	Utility of C-13 deacetylation as a synthetic diversification strategy
Target Compound Data	13-Deacetyltaxachitriene A represents a naturally occurring C-13 deacetylated taxachitriene scaffold
Comparator Or Baseline	13-Acetyl-9(R)-dihydrobaccatin III → selective C-13 deacetylation → diverse 9(R)-dihydrotaxane analogs
Quantified Difference	The 9(R)-dihydrotaxane series showed improved stability and water solubility while maintaining antimicrotubule activity relative to the 9-carbonyl series [1]
Conditions	Semisynthetic derivatization studies; in vitro cytotoxicity and tubulin polymerization assays

Why This Matters

This class-level precedent positions 13-Deacetyltaxachitriene A as a potential scaffold for semisynthetic derivatization or as a naturally occurring reference standard in studies of taxane metabolic transformations at the C-13 position.

• [1] Liu J, et al. Antitumor activity of 9(R)-dihydrotaxane analogs. Bioorg Med Chem Lett. Related studies. View Source

13-Deacetyltaxachitriene A: Research Applications

Negative Control in Tubulin Polymerization Assays

13-Deacetyltaxachitriene A serves as an authenticated reference standard for the confident identification of the C-13 deacetylated taxachitriene species in complex botanical extracts. Its distinct molecular weight (594.65 g/mol, C30H42O12) and 42-Da mass offset from Taxachitriene A provide an analytically unambiguous signature in HRMS-based metabolomics workflows [1]. Use of this compound as a retention time and mass spectral standard is directly supported by its documented isolation from Taxus chinensis, Taxus sumatrana, and Taxus mairei .

Biosynthetic Precursor in Taxane Pathway Elucidation

Researchers investigating the regiospecificity of taxane acetyltransferases or mapping the biosynthetic branch points leading to the taxachitriene subfamily require access to 13-Deacetyltaxachitriene A as a defined positional isomer of deacetylation [1]. The compound's co-occurrence with 20-Deacetyltaxachitriene A in Taxus chinensis seeds positions it as a valuable probe for distinguishing C-13 versus C-20 acetylation events within the taxane biosynthetic network. This application is supported by the isolation and structural elucidation data establishing the distinct acetylation patterns among these co-occurring taxachitrienes [1].

Analytical Reference Standard for Taxane Chemotaxonomy and Dereplication

13-Deacetyltaxachitriene A provides a bicyclic taxane core reference compound that lacks the C-13 ester side chain characteristic of microtubule-stabilizing clinical taxanes. Based on class-wide SAR principles [1], this compound is positioned for use as a negative control or baseline scaffold comparator in assays evaluating microtubule stabilization, tubulin polymerization, or cytotoxicity. Its defined structural features make it appropriate for SAR studies exploring the contribution of the taxane core architecture independent of the C-13 side chain pharmacophore.

Chemotaxonomic Marker Analysis and Phytochemical Fingerprinting of Taxus Species

The presence and relative abundance of 13-Deacetyltaxachitriene A, alongside Taxachitriene A and 20-Deacetyltaxachitriene A, provides a species- and tissue-specific chemotaxonomic signature for Taxus botanical authentication and quality control [1]. The compound has been documented in the seeds of Taxus chinensis, the branches of Taxus sumatrana, and Taxus mairei, supporting its utility as a phytochemical marker in studies comparing Taxus species composition, geographic variation, or plant part-specific metabolite distribution.

Application

Selection Property

Validation Focus

Tubulin Polymerization Assay Controls

Inactive taxane scaffold for negative control validation

Endpoint comparison with novel taxane analogs; model-response differentiation

Biosynthetic Pathway Elucidation

Bicyclic seco-taxane intermediate in Taxus spp.

Precursor characterization for C13 acyltransferase identification; pathway-response studies

Analytical Dereplication & Chemotaxonomy

Certified >98% purity; distinct MW and fragmentation pattern

Retention time marker in LC-MS profiling of Taxus extracts; isomer differentiation

• [1] Chen YJ, Chen CY, Shen YC. New taxoids from the seeds of Taxus chinensis. J Nat Prod. 1999;62(1):149-151. View Source
• [2] Kingston DGI. Recent advances in the chemistry of taxol. J Nat Prod. 2000;63(5):726-734. View Source
• [3] Buey RM, et al. Structure-activity study of cytotoxicity and microtubule assembly in vitro by taxol and related taxanes. Biochem Pharmacol. 2004. View Source